2-Naphthalenecarboxylic acid, 7-cyano-4-(phenylmethoxy)-, ethyl ester

• Molecular Formula: C21H17NO3
• Molecular Weight: 331.4 g/mol
• IUPAC Name: ethyl 7-cyano-4-phenylmethoxynaphthalene-2-carboxylate
• InChI: InChI=1S/C21H17NO3/c1-2-24-21(23)18-11-17-10-16(13-22)8-9-19(17)20(12-18)25-14-15-6-4-3-5-7-15/h3-12H,2,14H2,1H3
• InChI Key: RPHGKNFYBZWEEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C2C=CC(=CC2=C1)C#N)OCC3=CC=CC=C3

Description

2-Naphthalenecarboxylic acid, 7-cyano-4-(phenylmethoxy)-, ethyl ester is a useful research compound. Its molecular formula is C21H17NO3 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 12 (9.46 g, 27.2 mmol) in anhydrous DMF (12.6 mL) under Ar was treated with CuCN (2.92 g, 32.6 mmol, 1.2 equiv) and the mixture was warmed at reflux for 20 h. The reaction mixture was cooled to 25° C. and poured into 250 mL of H2O to which FeCl3 (5.29 g, 32.6 mmol, 1.2 equiv) was added with swirling. The solution was extracted with EtOAc (3×200 mL) and the combined organic layers were washed with saturated aqueous NaCl, dried (MgSO4) and concentrated. Recrystallization from 20% EtOAc-hexane provided 13 (6.70 g, 9.00 g theoretical, 74%) as a white solid. Chromatography (SiO2, 4×20 cm, 10% EtOAc-hexane) of the crystallization mother liquors afforded additional 13 (2.00 g, 22%, 96% combined) as white solid: mp 125° C. (needles, EtOH); 1H NMR (CDCl3, 250 MHz) δ8.43 (d, 1H, J=8.7 Hz), 8.29 (s, 1H), 8.25 (s, 1H), 7.69 (dd, 1H, J=1.6, 8.7 Hz), 7.66 (s, 1H), 7.56-7.39 (m, 5H), 5.32 (s, 2H), 4.46 (q, 2H, J=7.2 Hz), 1.46 (t, 3H, J=7.1 Hz); 13C NMR (CDCl3, 62.5 MHz) δ165.9, 154.3, 135.9, 134.6, 132.3, 129.8, 128.6, 128.3, 128.2, 127.8, 127.5, 123.8, 123.2, 118.6, 110.7, 106.9, 70.5, 61.5, 14.3; IR (KBr) vmax 2994, 2226, 1711, 1577, 1502, 1284, 1252, 1093, 1029, 916, 827 cm-1 ; FABHRMS (NBA) m/z 332.1276 (M+ +H, C21H17NO3 requires 332.1287).